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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the acceptable daily intake (ADI) and
toxicological profile of the synthetic azo dye, Sunset Yellow FCF (FD&C Yellow No. 6). The
information is compiled from various regulatory bodies and scientific studies to support
research and professional applications in drug development and food science.

Acceptable Daily Intake and Regulatory Status

Sunset Yellow FCF is a widely used colorant in foods, pharmaceuticals, and cosmetics.[1][2] Its
safety has been evaluated by several international regulatory agencies, which have established
an Acceptable Daily Intake (ADI) to protect consumers. The ADI is an estimate of the amount of
a substance in food or drinking water that can be consumed daily over a lifetime without
presenting an appreciable risk to health.

Different regulatory bodies have set similar ADI levels for Sunset Yellow FCF. The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) and the European Food Safety
Authority (EFSA) have established an ADI of 0-4 mg/kg of body weight per day.[3][4][5][6][7] In
the United States, the Food and Drug Administration (FDA) has also approved its use with an
acceptable daily intake of 3.75 mg/kg.[3]
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Quantitative Toxicological Data

The toxicological profile of Sunset Yellow FCF has been characterized through a range of
studies. The following table summarizes key quantitative data from these assessments.

Parameter Value Species Reference

Acceptable Daily JECFA, EFSA[3][4][5]
0-4 mg/kg bw/day Human

Intake (ADI) [61[7]

3.75 mg/kg bw/day Human US FDAJ3]

No-Observed-

Adverse-Effect Level 375 mg/kg bw/day Rat EFSA[5][6]
(NOAEL)
1,475 mg/kg bw/day )
Rat (male) Bastaki et al., 2019[8]
(28-day study)
Lowest-Observed- S
250 mg/kg bw/day EFSA Scientific
Adverse-Effect Level Rat o
(effects on testes) Opinion, 2009[9]

(LOAEL)

Toxicological Profile
Metabolism and Pharmacokinetics

Upon oral ingestion, Sunset Yellow FCF is poorly absorbed from the gastrointestinal tract. The
primary metabolic pathway involves the reductive fission of the azo linkage by intestinal
microflora.[10][11] This process generates aromatic amines, principally sulfanilic acid and 1-
amino-2-naphthol-6-sulfonic acid, which are then partially absorbed and subsequently
excreted.[10][11]

Azo Bond Metabolites:
Reduction - Sulfanilic Acid
- 1-amino-2-naphthol-6-sulfonic acid

Sunset Yellow FCF
(Oral Ingestion)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://altogenlabs.com/toxicology/oral-toxicity-oecd-408/
https://www.medchemexpress.com/Sunset-Yellow-FCF.html
https://pubchem.ncbi.nlm.nih.gov/compound/sunset%20yellow%20FCF
https://www.inchem.org/documents/jecfa/jecmono/v17je29.htm
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://www.medchemexpress.com/Sunset-Yellow-FCF.html
https://pubchem.ncbi.nlm.nih.gov/compound/sunset%20yellow%20FCF
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://pubmed.ncbi.nlm.nih.gov/25553699/
https://www.researchgate.net/publication/364300178_Evaluation_of_the_genotoxicity_of_the_food_dye_Sunset_Yellow_FCF_in_a_micronucleus_test_in_vivo
https://www.inotiv.com/solutions/in-vivo-micronucleus-test
https://www.researchgate.net/publication/364300178_Evaluation_of_the_genotoxicity_of_the_food_dye_Sunset_Yellow_FCF_in_a_micronucleus_test_in_vivo
https://www.inotiv.com/solutions/in-vivo-micronucleus-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16093090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Metabolism of Sunset Yellow FCF.

Genotoxicity

The genotoxic potential of Sunset Yellow FCF has been investigated in numerous in vitro and
in vivo studies. While some in vitro studies on human lymphocytes have suggested potential for
cytotoxicity and genotoxicity at high concentrations[10][12][13], the majority of in vivo studies
have concluded that Sunset Yellow FCF is not genotoxic. For instance, in vivo micronucleus
tests in mice did not show a significant genotoxic effect.[14]

Carcinogenicity

Long-term carcinogenicity studies in animals have not provided evidence of a carcinogenic
potential for Sunset Yellow FCF at doses relevant to human exposure.[3]

Reproductive and Developmental Toxicity

Reproductive and developmental toxicity studies have been conducted to assess the potential
effects of Sunset Yellow FCF on fertility, pregnancy, and offspring development. Some studies
have reported adverse effects on reproductive and neurobehavioral parameters in mice at high
doses.[15] However, other studies in rats did not find negative effects on the reproductive
system.[2] A 28-day study in male rats found no adverse effects on sperm quality.[8]

Hypersensitivity and Other Effects

There have been claims linking Sunset Yellow FCF to hyperactivity in children, particularly as
part of the "Southampton 6" food colorings.[3] However, regulatory bodies like EFSA have
concluded that the available scientific evidence does not substantiate a direct link between
these color additives and behavioral effects in the general population.[3] Allergic reactions to
Sunset Yellow FCF have been reported in rare cases, especially in individuals with a pre-
existing sensitivity to salicylates.[16]

Experimental Protocols

The toxicological evaluation of food additives like Sunset Yellow FCF follows standardized
experimental protocols, often based on guidelines from the Organisation for Economic Co-

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b16093090/docs?utm_src=pdf-body-img#a-comprehensive-toxicological-profile-of-sunset-yellow-fcf-an-in-depth-technical-guide
https://www.researchgate.net/publication/364300178_Evaluation_of_the_genotoxicity_of_the_food_dye_Sunset_Yellow_FCF_in_a_micronucleus_test_in_vivo
https://www.nucro-technics.com/services/genetic-toxicology/invivo-mammalianmicronucleus/
https://toxicology-ind.com/oral-toxicity-oecd-408/
https://www.testinglab.com/subchronic-oral-toxicity-testing-oecd-408
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://www.oecd.org/en/publications/2018/06/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_g1gh2931.html
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Sunset_yellow_FCF/
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://www.toxlab.co/genetic-toxicology-studies-study-design-of-mammalian-erythrocyte-micronucleus-test-oecd-474/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16093090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

operation and Development (OECD).

Subchronic Oral Toxicity Study (based on OECD TG 408)

This study provides information on the adverse effects of a substance following repeated oral
administration for 90 days.[4][12][17][18][19]

o Test System: Typically rodents, often rats.

o Administration: The test substance is administered orally, usually via the diet, drinking water,
or by gavage.

e Dose Levels: At least three dose levels and a control group are used. The highest dose
should induce toxic effects but not mortality.

e Observations: Include daily clinical observations, weekly measurements of body weight and
food consumption, and regular hematological and clinical biochemistry analyses.

» Pathology: At the end of the study, all animals undergo a full necropsy, and organs and
tissues are examined histopathologically.

In Vivo Mammalian Erythrocyte Micronucleus Test
(based on OECD TG 474)

This assay is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts
by analyzing for the presence of micronuclei in erythrocytes.[15][16][20][21]

o Test System: Usually rodents (mice or rats).

o Administration: The test substance is administered via an appropriate route, typically oral
gavage or intraperitoneal injection, usually in one or two doses.[21]

o Sample Collection: Bone marrow or peripheral blood is collected at specific time points after
administration.[20]

e Analysis: Erythrocytes, particularly immature polychromatic erythrocytes, are scored for the
presence of micronuclei. An increase in the frequency of micronucleated cells in treated
animals compared to controls indicates a potential for genotoxicity.[15][16]
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Workflow for an In Vivo Micronucleus Assay.
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Reproduction/Developmental Toxicity Screening Test
(based on OECD TG 421 & 422)

These screening studies provide initial information on the potential effects of a substance on
reproductive performance and offspring development.[3]

o Test System: Typically rats.

o Administration: The test substance is administered to both males and females prior to and
during mating, and to females during gestation and lactation.

o Endpoints: Include evaluation of mating performance, fertility, pregnancy outcomes, and
offspring viability, growth, and development.

o Pathology: Gross and microscopic examination of reproductive organs is conducted.

Toxicological Risk Assessment Workflow

The safety assessment of a food additive like Sunset Yellow FCF follows a structured workflow
to determine its potential risk to human health.
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Conclusion

The available toxicological data for Sunset Yellow FCF indicate that it is not a concern for
genotoxicity or carcinogenicity at current levels of use. The established ADI of 0-4 mg/kg body
weight per day is considered protective of public health. While some studies have raised
concerns about potential effects on reproduction and behavior at high doses, and rare
instances of hypersensitivity, the overall weight of evidence supports its safety when consumed
within the established ADI. Continuous monitoring and further research are essential to ensure

the ongoing safety of this and other food additives.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b16093090/docs?utm_src=pdf-body-img#a-comprehensive-toxicological-profile-of-sunset-yellow-fcf-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16093090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exp!oratpry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Toxicological Profile of Sunset Yellow
FCF: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16093090/docs#a-comprehensive-toxicological-
profile-of-sunset-yellow-fcf-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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